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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the intra-articular (IA) injection of

SAR113945, an IκB kinase (IKK) inhibitor, into the knee joints of rodents. This technique is

critical for preclinical studies evaluating the efficacy of SAR113945 in models of osteoarthritis

and other inflammatory joint diseases.

Introduction
SAR113945 is a potent and specific inhibitor of the IκB kinase (IKK) complex. By inhibiting IKK,

SAR113945 blocks the activation of the NF-κB signaling pathway, a key regulator of

inflammation. This mechanism of action leads to the reduced production of pro-inflammatory

cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), as well as

prostaglandin E2 (PGE2), all of which are implicated in the pathogenesis of osteoarthritis.[1][2]

Preclinical in vivo studies have demonstrated that SAR113945 can alleviate thermal and

mechanical hyperalgesia.[1][2] The compound is intended for local administration via intra-

articular injection to achieve high local concentrations in the joint while minimizing systemic

exposure.[1][2]

Key Experimental Protocols
General Anesthesia and Preparation
Prior to the procedure, the rodent should be anesthetized. Inhalation anesthesia with isoflurane

is a common and effective method.[3][4] Once the animal is fully anesthetized, the fur around
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the knee joint should be removed, and the skin disinfected with an appropriate antiseptic, such

as 70% ethanol.[5]

Intra-articular Injection Technique in Rats
The rat should be placed in a supine position with the knee flexed at a 90-degree angle to

facilitate the identification of anatomical landmarks.[5] The patellar tendon can be palpated to

locate the injection site. The needle is inserted laterally or medially to the patellar tendon,

directed into the joint space.[5][6] Some protocols suggest making a small skin incision to

expose the joint capsule before injection.[7]

Intra-articular Injection Technique in Mice
For mice, a similar supine position with a flexed knee is used. Due to the smaller size of the

joint, a trans-patellar tendon approach is often employed.[8] The needle is inserted directly

under the patella. After the injection, it is recommended to gently massage the knee to ensure

the even distribution of the injected solution.[8]

Data Presentation
The following table summarizes key quantitative parameters for intra-articular injections in

rodents, compiled from various sources.

Parameter Rat Mouse

Needle Gauge 26-27G 30G

Injection Volume 30-50 µL 6-10 µL

Anesthesia Isoflurane Isoflurane

Positioning Supine, knee flexed ~90° Supine, knee flexed
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Caption: Mechanism of action of SAR113945 in inhibiting the NF-κB signaling pathway.

Experimental Workflow for Intra-articular Injection

1. Animal Preparation
- Anesthetize (Isoflurane)

- Shave and disinfect knee area

2. Positioning
- Supine position

- Flex knee to ~90°

3. Intra-articular Injection
- Insert needle (Rat: 26-27G, Mouse: 30G)

- Inject SAR113945 solution

4. Post-Injection Care
- Withdraw needle slowly

- Gently massage the joint (optional for mice)
- Monitor animal during recovery

5. Outcome Assessment
- Behavioral tests (e.g., von Frey)

- Histopathological analysis
- Biomarker analysis
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Caption: Standardized workflow for the intra-articular injection of SAR113945 in rodents.

Detailed Experimental Protocols
Materials:

SAR113945 solution (appropriate vehicle and concentration to be determined by the

researcher)

Isoflurane and anesthesia machine

Sterile syringes (e.g., Hamilton syringes for precise volumes)

Sterile needles (26-27G for rats, 30G for mice)

Animal clippers

Antiseptic solution (e.g., 70% ethanol)

Sterile gauze

Protocol for Intra-articular Injection in Rats:

Anesthetize the rat using isoflurane. Confirm proper anesthetic depth by lack of pedal

withdrawal reflex.

Place the rat in a supine position.

Remove the fur from the knee area and disinfect the skin with 70% ethanol.

Flex the knee to a 90-degree angle to make the patellar tendon more prominent.[5]

Using a sterile 26G or 27G needle attached to a syringe containing the SAR113945 solution,

insert the needle into the joint space, either medially or laterally to the patellar tendon.

Slowly inject the desired volume (typically 30-50 µL) into the intra-articular space.[4][5][9]
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Slowly withdraw the needle and apply gentle pressure to the injection site with sterile gauze

to minimize leakage.[5]

Monitor the animal until it has fully recovered from anesthesia.

Protocol for Intra-articular Injection in Mice:

Anesthetize the mouse using isoflurane and confirm the depth of anesthesia.

Position the mouse in a supine position.

Prepare the injection site by removing fur and disinfecting the skin.

Flex the knee joint.

Using a sterile 30G needle attached to a precision syringe, perform the injection via a trans-

patellar tendon approach, inserting the needle just under the patella.[8]

Inject a volume of 6-10 µL of the SAR113945 solution into the joint capsule.[3][10]

After slowly retracting the needle, gently massage the knee to facilitate the distribution of the

injectate.[8]

Allow the mouse to recover from anesthesia under observation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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